- Highly enantioselective [3+2] coupling of cyclic enamides with quinone monoimines promoted by a chiral phosphoric acid, Chemical Communications (Cambridge, 2016, 52(56), 8757-8760
Cas no 911825-56-4 ((E)-5-Fluoro-3,4-dihydronaphthalen-1(2H)-one oxime)
911825-56-4 structure
Product Name:(E)-5-Fluoro-3,4-dihydronaphthalen-1(2H)-one oxime
CAS No:911825-56-4
MF:C10H10FNO
MW:179.190906047821
MDL:MFCD18642783
CID:835428
PubChem ID:76224954
Update Time:2024-12-09
(E)-5-Fluoro-3,4-dihydronaphthalen-1(2H)-one oxime Chemical and Physical Properties
Names and Identifiers
-
- (E)-5-fluoro-3,4-dihydronaphthalen-1(2H)-one oxiMe
- (1E)-5-Fluoro-N-hydroxy-3,4-dihydro-1(2H)-naphthalenimine
- 5-Fluoro-3,4-dihydronaphthalen-1(2H)-one oxime
- 1(2H)-Naphthalenone, 5-fluoro-3,4-dihydro-, oxime
- AKOS006371773
- CS-13702
- 5-Fluoro-3,4-dihydronaphthalen-1(2H)-oneoxime
- (NE)-N-(5-fluoro-3,4-dihydro-2H-naphthalen-1-ylidene)hydroxylamine
- 911825-56-4
- CS-M0696
- SCHEMBL1265652
- (E)-5-Fluoro-3,4-dihydronaphthalen-1(2H)-one oxime
-
- MDL： MFCD18642783
- Inchi： 1S/C10H10FNO/c11-9-5-1-4-8-7(9)3-2-6-10(8)12-13/h1,4-5,13H,2-3,6H2
- InChI Key： ULDTWMIGAQGOHG-UHFFFAOYSA-N
- SMILES： FC1C2=C(C(CCC2)=NO)C=CC=1
Computed Properties
- Exact Mass: 179.074642105g/mol
- Monoisotopic Mass: 179.074642105g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 32.6
- XLogP3: 2.4
(E)-5-Fluoro-3,4-dihydronaphthalen-1(2H)-one oxime Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC421191-100mg |
(E)-5-Fluoro-3,4-dihydronaphthalen-1(2H)-one oxime |
911825-56-4 | 98% | 100mg |
£340.00 | 2023-08-31 | |
| Apollo Scientific | PC421191-250mg |
(E)-5-Fluoro-3,4-dihydronaphthalen-1(2H)-one oxime |
911825-56-4 | 98% | 250mg |
£644.00 | 2023-08-31 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E57780-100mg |
5-Fluoro-3,4-dihydronaphthalen-1(2H)-one oxime |
911825-56-4 | 98% | 100mg |
¥3012.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E57780-250mg |
5-Fluoro-3,4-dihydronaphthalen-1(2H)-one oxime |
911825-56-4 | 98% | 250mg |
¥5872.0 | 2023-09-07 | |
| eNovation Chemicals LLC | D767691-100mg |
(E)-5-fluoro-3,4-dihydronaphthalen-1(2H)-one oxiMe |
911825-56-4 | 98+% | 100mg |
$300 | 2023-09-02 | |
| eNovation Chemicals LLC | D767691-250mg |
(E)-5-fluoro-3,4-dihydronaphthalen-1(2H)-one oxiMe |
911825-56-4 | 98+% | 250mg |
$515 | 2023-09-02 | |
| eNovation Chemicals LLC | D767691-1g |
(E)-5-fluoro-3,4-dihydronaphthalen-1(2H)-one oxiMe |
911825-56-4 | 98+% | 1g |
$830 | 2023-09-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1057077-100mg |
5-Fluoro-3,4-dihydronaphthalen-1(2H)-one oxime |
911825-56-4 | 98% | 100mg |
￥3771.00 | 2024-04-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1057077-250mg |
5-Fluoro-3,4-dihydronaphthalen-1(2H)-one oxime |
911825-56-4 | 98% | 250mg |
￥7711.00 | 2024-04-25 |
(E)-5-Fluoro-3,4-dihydronaphthalen-1(2H)-one oxime Production Method
Production Method 1
Reaction Conditions
1.1 90 °C
2.1 Reagents: Sodium acetate , Hydroxyamine hydrochloride Solvents: Methanol ; 2 h, 60 °C
2.1 Reagents: Sodium acetate , Hydroxyamine hydrochloride Solvents: Methanol ; 2 h, 60 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Acetic acid , Hydrogen Catalysts: Palladium ; 70 °C
2.1 90 °C
3.1 Reagents: Sodium acetate , Hydroxyamine hydrochloride Solvents: Methanol ; 2 h, 60 °C
2.1 90 °C
3.1 Reagents: Sodium acetate , Hydroxyamine hydrochloride Solvents: Methanol ; 2 h, 60 °C
Reference
- Highly enantioselective [3+2] coupling of cyclic enamides with quinone monoimines promoted by a chiral phosphoric acid, Chemical Communications (Cambridge, 2016, 52(56), 8757-8760
Production Method 3
Reaction Conditions
1.1 Reagents: Aluminum chloride Solvents: Nitrobenzene ; 30 min, rt
1.2 rt; overnight, 60 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 1 - 2
2.1 Reagents: Acetic acid , Hydrogen Catalysts: Palladium ; 70 °C
3.1 90 °C
4.1 Reagents: Sodium acetate , Hydroxyamine hydrochloride Solvents: Methanol ; 2 h, 60 °C
1.2 rt; overnight, 60 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 1 - 2
2.1 Reagents: Acetic acid , Hydrogen Catalysts: Palladium ; 70 °C
3.1 90 °C
4.1 Reagents: Sodium acetate , Hydroxyamine hydrochloride Solvents: Methanol ; 2 h, 60 °C
Reference
- Highly enantioselective [3+2] coupling of cyclic enamides with quinone monoimines promoted by a chiral phosphoric acid, Chemical Communications (Cambridge, 2016, 52(56), 8757-8760
Production Method 4
Reaction Conditions
1.1 Reagents: Sodium acetate , Hydroxyamine hydrochloride Solvents: Methanol ; 2 h, 60 °C
Reference
- Highly enantioselective [3+2] coupling of cyclic enamides with quinone monoimines promoted by a chiral phosphoric acid, Chemical Communications (Cambridge, 2016, 52(56), 8757-8760
Production Method 5
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; rt
2.1 90 °C
3.1 Reagents: Sodium acetate , Hydroxyamine hydrochloride Solvents: Methanol ; 2 h, 60 °C
2.1 90 °C
3.1 Reagents: Sodium acetate , Hydroxyamine hydrochloride Solvents: Methanol ; 2 h, 60 °C
Reference
- Highly enantioselective [3+2] coupling of cyclic enamides with quinone monoimines promoted by a chiral phosphoric acid, Chemical Communications (Cambridge, 2016, 52(56), 8757-8760
Production Method 6
Reaction Conditions
1.1 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ; rt → 0 °C; 0 °C; 15 min, 0 °C; overnight, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; 1 h, 0 °C
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; rt
3.1 90 °C
4.1 Reagents: Sodium acetate , Hydroxyamine hydrochloride Solvents: Methanol ; 2 h, 60 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; 1 h, 0 °C
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; rt
3.1 90 °C
4.1 Reagents: Sodium acetate , Hydroxyamine hydrochloride Solvents: Methanol ; 2 h, 60 °C
Reference
- Highly enantioselective [3+2] coupling of cyclic enamides with quinone monoimines promoted by a chiral phosphoric acid, Chemical Communications (Cambridge, 2016, 52(56), 8757-8760
(E)-5-Fluoro-3,4-dihydronaphthalen-1(2H)-one oxime Raw materials
- 3-Fluorobenzaldehyde
- 4-(3-Fluorophenyl)-3-butenoicAcid
- 5-Fluoro-1-tetralone
- (2-Carboxyethyl)-triphenylphosphonium Bromide
- 4-(3-Fluorophenyl)-4-oxobutanoic acid
- 4-(3-Fluorophenyl)butanoic acid
- Succinic anhydride
(E)-5-Fluoro-3,4-dihydronaphthalen-1(2H)-one oxime Preparation Products
(E)-5-Fluoro-3,4-dihydronaphthalen-1(2H)-one oxime Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
911825-56-4 ((E)-5-Fluoro-3,4-dihydronaphthalen-1(2H)-one oxime) Related Products
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